Cas no 117174-87-5 (1-(2,4,5-Trimethylphenyl)-2-thiourea)

1-(2,4,5-Trimethylphenyl)-2-thiourea Properties

Names and Identifiers

• Thiourea,N-(2,4,5-trimethylphenyl)-
• 1-(2,4,5-Trimethylphenyl)-2-thiourea
• (2,4,5-trimethylphenyl)thiourea
• FT-0682133
• AKOS006220440
• A803729
• SCHEMBL5526677
• NSC201482
• DTXSID80375369
• Thiourea, N-(2,4,5-trimethylphenyl)-
• 117174-87-5
• MFCD00060438
• J-003528
• N-(2,4,5-Trimethylphenyl)thiourea
• Cetylchloroformate
• BD-0265
• 1-(2,4,5-trimethylphenyl)thiourea
• NSC-201482
• 1-(2,4,5-TRIMETHYLPHENYL)-2-THIOUREA
• +Expand

• MDL： MFCD00060438
• InChIKey： QVCQPIJMAAOGKX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14N2S/c1-6-4-8(3)9(5-7(6)2)12-10(11)13/h4-5H,1-3H3,(H3,11,12,13)
• SMILES： CC1=CC(C)=C(NC(N)=S)C=C1C

Computed Properties

• Exact Mass: 194.08800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.088
• Heavy Atom Count: 13
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• LogP: 3.04060
• PSA: 70.14000
• Refractive Index: 1.656
• Boiling Point: 307.8°Cat760mmHg
• Melting Point: 160-162°C
• Flash Point: 139.9°C
• Density: 1.167

1-(2,4,5-Trimethylphenyl)-2-thiourea Security Information

• HazardClass：IRRITANT

1-(2,4,5-Trimethylphenyl)-2-thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%